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Compound of Interest

Compound Name: Isophorone

Cat. No.: B1672270

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of isophorone and its derivatives,
focusing on their nomenclature, synthesis, and key physicochemical properties. Detailed
experimental protocols for the synthesis of industrially significant derivatives are provided,
along with a summary of their quantitative data in structured tables for comparative analysis.
Furthermore, this guide elucidates a key signaling pathway influenced by an isophorone
derivative, offering insights for researchers in drug development and related fields.

Core Concepts: Isophorone and its Derivatives

Isophorone, systematically named 3,5,5-trimethylcyclohex-2-en-1-one, is an a,-unsaturated
cyclic ketone. Its structure, characterized by a cyclohexene ring with methyl and carbonyl
functional groups, allows for a variety of chemical modifications, leading to a diverse range of
derivatives with applications in polymers, coatings, and pharmaceuticals.

The nomenclature of isophorone derivatives follows the systematic rules established by the
International Union of Pure and Applied Chemistry (IUPAC). The cyclohexenone ring serves as
the parent structure, and the substituents are named and numbered according to their position
on the ring. The carbonyl group is assigned position 1, and the double bond is typically
between carbons 2 and 3.

Two of the most commercially significant derivatives are Isophorone Diamine (IPDA) and
Isophorone Diisocyanate (IPDI), which are key building blocks in the polymer industry.
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Quantitative Data of Isophorone and Key Derivatives

The following tables summarize the key physicochemical and spectroscopic data for

isophorone and some of its important derivatives.

Table 1: Physicochemical Properties of Isophorone and its Derivatives

Molecular . .
Compound IUPAC Molecular . Melting Boiling
Weight ( . .
Name Name Formula Point (°C) Point (°C)
g/mol )
3,5,5-
Trimethylcycl
Isophorone CoH140 138.21 -8.1 215.2
ohex-2-en-1-
one
3-
Isophorone Aminomethyl-
Diamine 3,5,5- C1oH22N2 170.30 10 247
(IPDA) trimethylcyclo
hexylamine
5-1socyanato-
1-
Isophorone )
. (isocyanatom 158 (at 1.33
Diisocyanate C12H18N20:2 222.28 -60
ethyl)-1,3,3- kPa)
(IPDI) _
trimethylcyclo
hexane
3-Cyano-
Isophorone 3,5,5-
o _ C10H15NO 165.23 88-90 -
Nitrile trimethylcyclo

hexan-1-one

Table 2: Key Spectroscopic Data of Isophorone and its Derivatives
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Compound Name

*'H NMR (o ppm)

3C NMR (5 ppm)

IR (cm™?)

Isophorone

5.8 (s, 1H, C=CH), 2.2
(s, 2H, CH2), 1.9 (s,
3H, CHs), 1.0 (s, 6H,
2XCHs3)

199.9 (C=0), 160.4
(C=C), 125.5 (C=CH),
50.7, 45.2, 33.5, 28.3,
24.5

2958 (C-H), 1668
(C=0), 1628 (C=C)

Isophorone Diamine
(IPDA)

0.8-1.7 (m, CHz, CH),
2.4-2.8 (m, CHNHz,
CH2NHz2)

29.5, 31.5, 36.5, 43.5,
46.5, 50.5, 59.5

3350-3250 (N-H),
2950-2850 (C-H)

Isophorone
Diisocyanate (IPDI)

0.9-1.8 (m, CHz2, CH),
3.0-3.5 (m, CHNCO,
CH:zNCO)

22.5,27.5, 31.0, 35.0,
41.0, 46.0, 56.0, 63.0,
122.0 (NCO)

2955 (C-H), 2250
(N=C=0)

Isophorone Nitrile

1.2-2.5 (m, CH2, CH,
CHs)

208.0 (C=0), 119.0
(C=N), 25.0-55.0
(aliphatic C)

2960 (C-H), 2235
(C=N), 1715 (C=0)

Experimental Protocols
Synthesis of Isophorone Diamine (IPDA) from

Isophorone

The synthesis of Isophorone Diamine (IPDA) from isophorone is a multi-step process that

involves the formation of isophorone nitrile as a key intermediate.

Step 1: Synthesis of Isophorone Nitrile

o Reaction: Isophorone undergoes a hydrocyanation reaction to form isophorone nitrile.

e Procedure: In a reaction vessel, isophorone is reacted with a cyanide source, such as

sodium cyanide (NaCN), in the presence of an acid catalyst, like ammonium chloride

(NHa4Cl), in a suitable solvent like N,N-dimethylformamide (DMF). The reaction mixture is

heated to approximately 70-80°C and stirred for several hours.

o Work-up: After the reaction is complete, the mixture is cooled, and the isophorone nitrile is

extracted using an organic solvent. The organic layer is then washed, dried, and the solvent
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is evaporated to yield the crude product, which can be further purified by distillation or
crystallization.

 Yield: This step can achieve a yield of over 90%.[1]

Step 2: Reductive Amination of Isophorone Nitrile to Isophorone Diamine

Reaction: Isophorone nitrile is converted to IPDA via catalytic hydrogenation in the
presence of ammonia.

e Procedure: Isophorone nitrile is dissolved in a solvent like methanol and placed in a high-
pressure autoclave. A hydrogenation catalyst, such as Raney Cobalt or Raney Nickel, is
added to the mixture. The autoclave is then pressurized with ammonia and hydrogen gas.
The reaction is carried out at an elevated temperature (e.g., 120-150°C) and pressure (e.g.,
8-10 MPa) for several hours.

o Work-up: After the reaction, the autoclave is cooled and depressurized. The catalyst is
filtered off, and the solvent is removed by distillation. The resulting crude IPDA can be
purified by vacuum distillation.

Yield: The yield for this step is typically high, often exceeding 95%.[1]

Synthesis of Isophorone Diisocyanate (IPDI) from
Isophorone Diamine

» Reaction: Isophorone Diamine (IPDA) is reacted with phosgene (COCI2) or a phosgene
substitute like triphosgene to yield Isophorone Diisocyanate (IPDI).

o Procedure: This reaction is highly hazardous and requires specialized equipment and safety
precautions. Typically, a solution of IPDA in an inert solvent (e.g., chlorinated hydrocarbons)
is added to a solution of excess phosgene in the same solvent at low temperatures. The
reaction is highly exothermic and produces hydrogen chloride as a byproduct. The reaction
mixture is then gradually heated to complete the reaction and to remove excess phosgene
and HCI.

o Work-up: The solvent is removed by distillation, and the crude IPDI is purified by vacuum
distillation.
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 Yield: The phosgenation of IPDA to IPDI can achieve high yields, often greater than 90%.

Nomenclature of Isophorone Derivatives: A
Systematic Approach

The IUPAC nomenclature for isophorone derivatives is based on identifying the parent
cyclohexenone ring and then naming the substituents according to their position and priority.

General Rules:
e Parent Chain: The cyclohexenone ring is the parent structure.

e Numbering: The carbonyl carbon is assigned as C1. The numbering proceeds around the
ring to give the double bond the lowest possible numbers (C2-C3).

o Substituents: Substituents are listed in alphabetical order with their corresponding locants.

o Functional Groups: The principal functional group is indicated by a suffix. Other functional
groups are indicated by prefixes.

Examples:
e Isophorone: 3,5,5-Trimethylcyclohex-2-en-1-one

e Isophorone Diamine (IPDA): The systematic name is 3-(aminomethyl)-3,5,5-
trimethylcyclohexan-1-amine. Here, the cyclohexane ring is saturated, and the two amine
groups are the principal functional groups.

o Aryl-substituted Isophorone Derivative: A derivative with a phenyl group at the 4-position
would be named 4-phenyl-3,5,5-trimethylcyclohex-2-en-1-one.

Visualizations
Chemical Structures
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Chemical Structures of Isophorone and Key Derivatives
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Caption: Key isophorone derivatives and their synthetic relationship.

Synthesis Workflow of Isophorone Diamine (IPDA)
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Synthesis Workflow of Isophorone Diamine (IPDA)
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Caption: Step-by-step workflow for the synthesis of IPDA from isophorone.

IPDI-Induced IL-8 Signaling Pathway in Airway
Remodeling
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IPDI-Induced IL-8 Signaling Pathway in Airway Smooth Muscle Cells
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Caption: Signaling cascade initiated by IPDI, leading to airway remodeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1672270?utm_src=pdf-custom-synthesis
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0129817
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0129817
https://www.benchchem.com/product/b1672270#isophorone-derivatives-and-their-nomenclature
https://www.benchchem.com/product/b1672270#isophorone-derivatives-and-their-nomenclature
https://www.benchchem.com/product/b1672270#isophorone-derivatives-and-their-nomenclature
https://www.benchchem.com/product/b1672270#isophorone-derivatives-and-their-nomenclature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

